Cas no 61948-08-1 (Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime)

• Product name: Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime
• CAS No: 61948-08-1
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 462621
• PubChem ID: 137103694

Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-hydroxy-5-[(4-methoxyphenyl)azo]-, oxime
• 4-[2-(4-methoxyphenyl)hydrazinyl]-6-(nitrosomethylidene)cyclohexa-2,4-dien-1-one
• DTXSID20812960
• 61948-08-1

• Inchi： InChI=1S/C14H13N3O3/c1-20-13-5-2-11(3-6-13)16-17-12-4-7-14(18)10(8-12)9-15-19/h2-9,18-19H,1H3/b15-9+,17-16?
• InChI Key： LKJNDTZWZZEIHG-UQRNKHMCSA-N
• SMILES： COC1=CC=C(C=C1)N=NC2=CC(=C(C=C2)O)C=NO

Computed Properties

• Exact Mass: 271.09579
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8Ų
• XLogP3: 3

Experimental Properties

• PSA: 86.77